Cas no 645389-82-8 (1,10-Anthracenedione, 7-amino-9-hydroxy-)

• Product Name: 1,10-Anthracenedione, 7-amino-9-hydroxy-
• CAS No: 645389-82-8
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 423134
• Update Time: 2024-01-29

1,10-Anthracenedione, 7-amino-9-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,10-Anthracenedione, 7-amino-9-hydroxy-

• Inchi： 1S/C14H9NO3/c15-7-4-5-8-10(6-7)14(18)12-9(13(8)17)2-1-3-11(12)16/h1-6,18H,15H2
• InChI Key： RYKPTSVEYBCDMZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C(=O)C3=C(C=2O)C=C(N)C=C3)=CC=C1

Computed Properties

• Exact Mass: 239.05827

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 591.8±50.0 °C(Predicted)
• PSA: 80.39
• pka: 4.50±1.00(Predicted)